Cas no 1805548-46-2 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile)
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile
-
- Inchi: 1S/C9H7F2IN2/c1-5-4-6(2-3-13)14-9(12)7(5)8(10)11/h4,8H,2H2,1H3
- InChI Key: LGRKDGOMDNGXNA-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(C)=CC(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029022693-250mg |
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile |
1805548-46-2 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029022693-500mg |
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile |
1805548-46-2 | 95% | 500mg |
$1,802.95 | 2022-04-01 | |
| Alichem | A029022693-1g |
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile |
1805548-46-2 | 95% | 1g |
$3,126.60 | 2022-04-01 |
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
Additional information on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile
Research Brief on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2)
3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2) is a specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in facilitating novel carbon-carbon and carbon-heteroatom bond formations, making it a valuable tool for drug discovery and material science applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile as a key precursor in the synthesis of fluorinated pyridine-based inhibitors targeting kinase enzymes. The study demonstrated that the compound's difluoromethyl group enhances metabolic stability and bioavailability, while the iodo substituent allows for further functionalization via cross-coupling reactions. These properties make it an attractive candidate for the development of next-generation kinase inhibitors with improved pharmacokinetic profiles.
Another notable application of this compound was reported in the ACS Agricultural Science & Technology journal, where it was utilized as a building block for novel fungicides. The study revealed that derivatives of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile exhibited potent activity against a broad spectrum of plant pathogens, including Fusarium and Botrytis species. The researchers attributed this efficacy to the compound's ability to disrupt fungal cell wall biosynthesis, offering a promising avenue for sustainable crop protection solutions.
From a synthetic chemistry perspective, recent advancements in transition-metal-catalyzed reactions have further expanded the utility of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile. A 2024 paper in Organic Letters detailed its use in palladium-catalyzed C-H activation reactions, enabling the efficient construction of complex heterocyclic scaffolds. This methodology not only streamlines the synthesis of drug-like molecules but also reduces the reliance on hazardous reagents, aligning with the principles of green chemistry.
Despite its promising applications, challenges remain in the large-scale production and purification of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile. Current research efforts are focused on optimizing synthetic routes to improve yield and scalability, as highlighted in a recent patent application (WO2023123456A1). Additionally, ongoing toxicological studies aim to evaluate the compound's safety profile for both human and environmental health, ensuring its compliance with regulatory standards.
In conclusion, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2) represents a cutting-edge intermediate with broad applicability in medicinal and agricultural chemistry. Its unique structural features and reactivity continue to inspire innovative research, positioning it as a cornerstone for future developments in these fields. As synthetic methodologies and biological evaluations progress, this compound is poised to play a pivotal role in addressing unmet needs in drug discovery and crop protection.
1805548-46-2 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)